6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one
Overview
Description
6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one, also known as AQ-28, is a heterocyclic compound with potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity.
Mechanism of Action
The mechanism of action of 6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one is not well understood. However, it has been suggested that this compound may act by inhibiting bacterial DNA gyrase, an enzyme that is essential for DNA replication and transcription. Additionally, 6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects
6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one has been shown to exhibit antibacterial activity both in vitro and in vivo. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro, suggesting potential anti-cancer activity. However, the biochemical and physiological effects of 6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one are not well understood and further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One advantage of using 6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one in lab experiments is its potential antibacterial and anti-cancer activity. Additionally, this compound has a unique chemical structure, which may make it useful in the development of new drugs and therapeutic agents. However, one limitation of using 6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one in lab experiments is the lack of understanding of its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one. One direction is to further investigate its mechanism of action and potential therapeutic applications. Additionally, research could focus on the development of new derivatives of 6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one with improved antibacterial and anti-cancer activity. Finally, future studies could explore the potential side effects and toxicity of this compound in vivo.
Scientific Research Applications
6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one has potential applications in scientific research. This compound has been reported to exhibit antibacterial activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. Additionally, 6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one has been shown to inhibit the growth of cancer cells in vitro, suggesting potential anti-cancer activity.
properties
IUPAC Name |
6-chloro-2,4-dihydro-1H-2,7-naphthyridin-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O/c9-7-1-5-2-8(12)11-4-6(5)3-10-7/h1,3H,2,4H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLMYDUMKXXBULG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC(=NC=C2CNC1=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-1,4-dihydro-2,7-naphthyridin-3(2H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![D-Leucine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-](/img/structure/B3237642.png)
![5,6-Dihydro-1h-pyrazolo[3,4-c]pyridin-7(4h)-one](/img/structure/B3237680.png)
![5,6,11,12,17,18,23,24-Octahydrocyclododeca[1,2-b:4,5-b':7,8-b'':10,11-b''']tetraindole](/img/structure/B3237688.png)